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Compound of Interest

Compound Name: 5-Hydroxy Buspirone-d8

Cat. No.: B3028423 Get Quote

This technical guide provides an in-depth overview of 5-Hydroxy Buspirone-d8, a deuterated

internal standard essential for the accurate quantification of 5-Hydroxy Buspirone, a primary

metabolite of the anxiolytic drug Buspirone. This document is intended for researchers,

scientists, and drug development professionals, offering a comprehensive resource on its

suppliers, availability, and application in experimental settings.

Introduction
5-Hydroxy Buspirone-d8 is the deuterium-labeled analog of 5-Hydroxy Buspirone. The

incorporation of eight deuterium atoms provides a distinct mass shift, making it an ideal internal

standard for mass spectrometry-based bioanalytical methods, such as liquid chromatography-

mass spectrometry (LC-MS). The use of a stable isotope-labeled internal standard is critical for

correcting for variability in sample preparation and instrument response, thereby ensuring the

accuracy and precision of analytical results. Buspirone is extensively metabolized in the liver,

primarily by the cytochrome P450 3A4 (CYP3A4) enzyme, to form several hydroxylated

metabolites, with 5-Hydroxy Buspirone being a significant one.[1][2][3][4]

Supplier and Availability of 5-Hydroxy Buspirone-d8
A number of chemical suppliers offer 5-Hydroxy Buspirone-d8 for research purposes. The

table below summarizes the available quantitative data from various suppliers. Please note that

for some suppliers, detailed information is available upon request.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

Coompo C236338
1330164-

16-3

C₂₁H₂₃D₈N

₅O₃
409.55 98% 1mg, 10mg

Santa Cruz

Biotechnol

ogy

sc-219593
1330164-

16-3

C₂₁H₂₃D₈N

₅O₃
409.55

Information

available

upon

request

Information

available

upon

request

Axios

Research

AR-

B08020

1330164-

16-3

C₂₁H₂₃D₈N

₅O₃
409.56

Information

available

upon

request

Information

available

upon

request

EvitaChem
EVT-

1466880

1330164-

16-3

C₂₁H₃₁N₅O

₃
409.56

Information

available

upon

request

Information

available

upon

request

SynZeal - - - -

Information

available

upon

request

Information

available

upon

request

BenchChe

m
- - - -

Information

available

upon

request

Information

available

upon

request

Note: The molecular formula for the deuterated compound is consistently reported as

C₂₁H₂₃D₈N₅O₃. Some suppliers may list the non-deuterated CAS number (105496-33-1) for

reference.

Metabolic Pathway of Buspirone
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Buspirone undergoes extensive first-pass metabolism, primarily through oxidation mediated by

the CYP3A4 enzyme in the liver.[1][2][3] This process leads to the formation of several

hydroxylated derivatives, including the pharmacologically active metabolite 1-

pyrimidinylpiperazine (1-PP) and 5-Hydroxy Buspirone.[1][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://go.drugbank.com/drugs/DB00490
https://www.ncbi.nlm.nih.gov/books/NBK531477/
https://www.droracle.ai/articles/304819/how-is-buspirone-anxiolytic-medication-metabolized
https://go.drugbank.com/drugs/DB00490
https://www.droracle.ai/articles/304819/how-is-buspirone-anxiolytic-medication-metabolized
https://pubmed.ncbi.nlm.nih.gov/3515929/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Buspirone Oxidative Metabolism
(CYP3A4)

5-Hydroxy Buspirone

1-Pyrimidinylpiperazine (1-PP)

Other Hydroxylated
Metabolites

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Data Processing

Biological Sample
Collection

Internal Standard Spiking
(5-Hydroxy Buspirone-d8)

Protein Precipitation
& Extraction

Evaporation

Reconstitution

LC-MS/MS Analysis

Peak Integration

Calibration Curve
Construction

Quantification of
5-Hydroxy Buspirone

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3028423?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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